Cas no 4973-17-5 (1-(4-Hydroxyphenyl)-2-chloroethanol)

• Product Name: 1-(4-Hydroxyphenyl)-2-chloroethanol
• CAS No: 4973-17-5
• MF: C₈H₉ClO₂
• MW: 172.608861684799
• MDL: MFCD19301368
• CID: 2086164
• PubChem ID: 9942267
• Update Time: 2025-06-07

1-(4-Hydroxyphenyl)-2-chloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)-2-chloroethanol
• 2-Chloro-1-(4-hydroxyphenyl)ethanol
• 2-chloro-1-(4-hydroxyphenyl)-ethanol
• 4-(2-Chloro-1-hydroxyethyl)phenol

• MDL： MFCD19301368
• Inchi： 1S/C8H9ClO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,8,10-11H,5H2
• InChI Key： LIRPGLPOHOMCQF-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 172.0291072g/mol
• Monoisotopic Mass: 172.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 1-(4-Hydroxyphenyl)-2-chloroethanol

Professional Introduction to Compound with CAS No. 4973-17-5 and Product Name: 1-(4-Hydroxyphenyl)-2-chloroethanol

The compound with CAS No. 4973-17-5 and the product name 1-(4-Hydroxyphenyl)-2-chloroethanol represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif featuring a hydroxyl group and a chloro substituent on an ethylene backbone, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of both hydrophilic and lipophilic regions in its molecular structure makes it a promising candidate for various biochemical interactions, which is a critical factor in the design of novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 1-(4-Hydroxyphenyl)-2-chloroethanol in the development of small-molecule inhibitors targeting specific biological pathways. The hydroxyl group at the para position relative to the aromatic ring enhances its solubility in aqueous environments, while the chloro substituent on the second carbon atom contributes to its binding affinity with biological targets. This dual functionality has been exploited in the synthesis of compounds that exhibit potent activity against enzymes and receptors involved in inflammatory responses, making it a valuable intermediate in the quest for new anti-inflammatory drugs.

In particular, studies have demonstrated that derivatives of 1-(4-Hydroxyphenyl)-2-chloroethanol can modulate the activity of cytoprotective enzymes such as heme oxygenase-1 (HO-1), which plays a crucial role in antioxidant defense mechanisms. The hydroxyl group's ability to engage in hydrogen bonding interactions with polar residues on protein surfaces enhances its binding efficacy, while the chloro group's electron-withdrawing properties can fine-tune its pharmacokinetic profile. These characteristics have been leveraged in the design of novel therapeutics aimed at mitigating oxidative stress-induced damage, a key pathological process in numerous chronic diseases.

The compound's structural features also make it an attractive scaffold for further derivatization, enabling chemists to explore a wide range of pharmacological activities. For instance, modifications at the aromatic ring or the ethylene backbone can lead to compounds with enhanced selectivity for specific biological targets or improved metabolic stability. Recent computational studies have predicted that certain analogs of 1-(4-Hydroxyphenyl)-2-chloroethanol may exhibit inhibitory effects on kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for oncology drug development.

Furthermore, the synthesis of 1-(4-Hydroxyphenyl)-2-chloroethanol has been optimized using modern catalytic methods, which have significantly improved yield and purity. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce various functional groups onto the aromatic ring with high precision. These advances in synthetic methodology have not only facilitated access to this compound but also opened up new avenues for exploring its derivatives.

The pharmacological evaluation of 1-(4-Hydroxyphenyl)-2-chloroethanol and its derivatives has revealed intriguing biological activities that warrant further investigation. In preclinical studies, certain analogs have shown promise as inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in tissue degradation during inflammation and cancer metastasis. The ability of these compounds to selectively inhibit MMP activity without affecting other related enzymes underscores their therapeutic potential as anti-fibrotic or anti-metastatic agents.

Another area where 1-(4-Hydroxyphenyl)-2-chloroethanol has shown promise is in the development of neuroprotective agents. Neuroinflammatory processes are increasingly recognized as key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies indicate that compounds derived from this scaffold can modulate microglial activation and reduce pro-inflammatory cytokine production, thereby mitigating neuroinflammation. The dual presence of hydrophilic and lipophilic moieties allows these compounds to cross the blood-brain barrier, making them suitable candidates for treating central nervous system disorders.

The growing body of evidence supporting the therapeutic potential of 1-(4-Hydroxyphenyl)-2-chloroethanol derivatives has prompted several pharmaceutical companies to initiate clinical trials evaluating their efficacy and safety profiles. Early-phase trials have shown encouraging results, particularly in patients suffering from chronic inflammatory conditions where existing treatments have limited efficacy or significant side effects. These findings highlight the importance of continued research into this class of compounds and their potential to address unmet medical needs.

In conclusion, 1-(4-Hydroxyphenyl)-2-chloroethanol (CAS No. 4973-17-5) represents a versatile scaffold with significant therapeutic implications across multiple disease areas. Its unique structural features enable it to interact with diverse biological targets, making it a valuable starting point for drug discovery efforts. With ongoing advancements in synthetic chemistry and pharmacological evaluation, this compound is poised to play a crucial role in the development of next-generation therapeutics aimed at treating some of today's most challenging medical conditions.